![molecular formula C23H21N5O B2370682 N-{4-[(4-cyano-3-propylpyrido[1,2-a]benzimidazol-1-yl)amino]phenyl}acetamide CAS No. 683795-75-7](/img/structure/B2370682.png)
N-{4-[(4-cyano-3-propylpyrido[1,2-a]benzimidazol-1-yl)amino]phenyl}acetamide
Description
“N-{4-[(4-Cyano-3-propylpyrido[1,2-a]benzimidazol-1-yl)amino]phenyl}acetamide” is a chemical compound with the molecular formula C23H21N5O . It has an average mass of 383.446 Da and a monoisotopic mass of 383.174622 Da .
Molecular Structure Analysis
This compound contains a total of 50 bonds, including 31 non-H bonds, 23 multiple bonds, 5 rotatable bonds, 1 double bond, 1 triple bond, and 21 aromatic bonds . It also contains 1 five-membered ring, 3 six-membered rings, and 2 nine-membered rings . It has 1 primary amide (aromatic) and 1 secondary amine (aromatic) .Scientific Research Applications
- Imidazole derivatives have been investigated for their potential as anticancer agents. This compound’s unique structure may interfere with cancer cell growth, making it a candidate for further exploration in cancer therapy .
- Imidazole-containing compounds often exhibit antimicrobial activity. Researchers have studied their effectiveness against bacteria, fungi, and parasites. This compound could be evaluated for its antibacterial and antifungal properties .
- Imidazoles have shown promise as anti-inflammatory agents. By modulating immune responses, they may help manage inflammatory conditions. Investigating this compound’s anti-inflammatory potential could yield valuable insights .
- Some imidazole derivatives demonstrate neuroprotective effects. Researchers have explored their ability to prevent or mitigate neurodegenerative diseases. This compound might be evaluated for its neuroprotective properties .
- Imidazole-containing compounds have been studied in the context of metabolic disorders such as diabetes. Their impact on glucose metabolism and insulin sensitivity warrants investigation. This compound could be assessed for its potential in managing metabolic conditions .
- Imidazole-based molecules serve as essential building blocks in drug design. Their versatile chemical reactivity allows for modification and optimization. Researchers can explore this compound’s role as a scaffold for novel drug candidates .
Anticancer Activity
Antimicrobial Properties
Anti-Inflammatory Effects
Neuroprotective Applications
Metabolic Disorders
Drug Development
properties
IUPAC Name |
N-[4-[(4-cyano-3-propylpyrido[1,2-a]benzimidazol-1-yl)amino]phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O/c1-3-6-16-13-22(26-18-11-9-17(10-12-18)25-15(2)29)28-21-8-5-4-7-20(21)27-23(28)19(16)14-24/h4-5,7-13,26H,3,6H2,1-2H3,(H,25,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUUJIHUNYIHXCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NC4=CC=C(C=C4)NC(=O)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(4-cyano-3-propylpyrido[1,2-a]benzimidazol-1-yl)amino]phenyl}acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl (1R,5R)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate hydrochloride](/img/structure/B2370600.png)
![Diethyl {[5-(3-nitrophenyl)-2-furyl]methylene}malonate](/img/structure/B2370603.png)
![1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine](/img/structure/B2370604.png)
![N-(2-chloro-4-fluorobenzyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2370605.png)
![1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid hydrochloride](/img/structure/B2370606.png)
![7-(3-methoxyphenyl)-1,3-dimethyl-5-((2-(piperidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2370608.png)
![7-(2,5-dimethoxyphenyl)-2-(3-hydroxypropyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2370610.png)
![Furan-2-yl(4-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperazin-1-yl)methanone](/img/structure/B2370617.png)
![4-[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride](/img/structure/B2370618.png)
![4-[bis(2-cyanoethyl)sulfamoyl]-N-[5-(methylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2370619.png)
